Cas no 112675-35-1 (3-Chloro-4-methylphenylisocyanide)

• Product Name: 3-Chloro-4-methylphenylisocyanide
• CAS No: 112675-35-1
• MF: C₈H₆ClN
• MW: 151.592940807343
• CID: 129861
• PubChem ID: 2757693
• Update Time: 2025-04-19

3-Chloro-4-methylphenylisocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-4-isocyano-1-methyl-
• 2-Chloro-4-isocyano-1-methylbenzene
• 3-Chloro-4-methylphenylisocyanide
• Benzene, 2-chloro-4-isocyano-1-methyl- (9CI)
• AKOS001476760
• SCHEMBL8921670
• DTXSID90374005
• EN300-1177214
• 112675-35-1
• 3-chloro-4-methylphenyl isocyanide

• MDL： MFCD02664604
• Inchi： 1S/C8H6ClN/c1-6-3-4-7(10-2)5-8(6)9/h3-5H,1H3
• InChI Key： WCFCRNJQFXKQSQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)[N+]#[C-]

Computed Properties

• Exact Mass: 151.01898
• Monoisotopic Mass: 151.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes